Cas no 957066-13-6 (2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester)

• Product Name: 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester
• CAS No: 957066-13-6
• MF: C₁₄H₁₇BBrF₃O₃
• MW: 380.99319434166
• MDL: MFCD09475917
• CID: 857314
• PubChem ID: 44717687
• Update Time: 2025-11-02

2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-BROMOMETHYL-4-TRIFLUOROMETHOXYPHENYLBORONIC ACID, PINACOL ESTER
• 2-(2-(Bromomethyl)-4-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(bromomethyl)-4-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Bromoethyl-4-trifluoromethoxypheylboronic acid pinacol ester
• B-4782
• PC7579
• PS-9820
• MFCD09475917
• 2-(Bromomethyl)-4-(trifluoromethoxy)benzeneboronic acid, pinacol ester
• CJXUOEJTOXQAMB-UHFFFAOYSA-N
• 2-Bromoethyl-4-trifluoromethoxyphenylboronic acidpinacol ester
• 957066-13-6
• A858868
• DTXSID90660293
• C14H17BBrF3O3
• AKOS015960325
• G70747
• 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid pinacol ester
• 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester

• MDL： MFCD09475917
• Inchi： 1S/C14H17BBrF3O3/c1-12(2)13(3,4)22-15(21-12)11-6-5-10(7-9(11)8-16)20-14(17,18)19/h5-7H,8H2,1-4H3
• InChI Key： CJXUOEJTOXQAMB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OC(F)(F)F

Computed Properties

• Exact Mass: 380.04100
• Monoisotopic Mass: 380.04062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.77930

Additional information on 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester

Comprehensive Guide to 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester (CAS No. 957066-13-6)

2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester (CAS No. 957066-13-6) is a specialized boronic acid ester compound widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. The presence of both bromomethyl and trifluoromethoxy functional groups enhances its reactivity and versatility in constructing complex molecular architectures.

The pinacol ester moiety in 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester provides stability to the boronic acid group, making it easier to handle and store compared to its free acid counterpart. Researchers and chemists often prefer this derivative due to its improved solubility in organic solvents and reduced propensity for protodeboronation, a common issue with unprotected boronic acids. The trifluoromethoxy group is particularly noteworthy, as it is a key structural feature in many agrochemicals and pharmaceuticals, contributing to enhanced metabolic stability and lipophilicity.

In recent years, the demand for 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester has surged, driven by its applications in the development of small-molecule drugs and bioconjugates. The compound's unique structure allows for the introduction of both bromine and boron functionalities into target molecules, enabling diverse chemical transformations. This dual functionality is particularly valuable in the synthesis of kinase inhibitors and PET (Positron Emission Tomography) tracers, areas of significant interest in oncology and diagnostic imaging.

From a synthetic perspective, 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester is often employed in palladium-catalyzed coupling reactions. Its bromomethyl group can undergo further functionalization, such as nucleophilic substitution or metal-halogen exchange, providing access to a wide array of derivatives. The trifluoromethoxy group, on the other hand, is a sought-after motif in drug design due to its ability to modulate electronic properties and improve bioavailability. These attributes make this compound a valuable building block in the toolkit of medicinal chemists.

The growing interest in 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester is also reflected in the increasing number of patents and publications citing its use. For instance, it has been utilized in the synthesis of novel anticancer agents and antiviral compounds, aligning with current global health priorities. Additionally, its role in the development of fluorescent probes and materials science applications underscores its interdisciplinary relevance. Researchers are continually exploring new methodologies to harness its potential, making it a compound of enduring significance.

For those sourcing 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester, it is essential to consider factors such as purity, storage conditions, and supplier reliability. The compound is typically supplied as a white to off-white crystalline solid, and it should be stored under inert conditions to prevent degradation. Reputable suppliers often provide detailed analytical data, including NMR and HPLC spectra, to ensure quality and consistency. As the field of boron chemistry continues to evolve, this compound is poised to remain a critical enabler of innovation in both academia and industry.

In summary, 2-Bromomethyl-4-trifluoromethoxyphenylboronic acid, pinacol ester (CAS No. 957066-13-6) is a multifaceted compound with broad applicability in drug discovery, material science, and chemical biology. Its unique combination of functional groups and stability under various reaction conditions makes it indispensable for researchers aiming to push the boundaries of synthetic and medicinal chemistry. As the scientific community delves deeper into the potential of boronic acid derivatives, this compound will undoubtedly play a central role in shaping future breakthroughs.